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Compound of Interest

Compound Name: (r)-Butane-1,2,4-triol

Cat. No.: B1277177

Essential Safety and Handling Guide for (r)-
Butane-1,2,4-triol

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (r)-Butane-1,2,4-triol. Following these procedures is
essential for ensuring laboratory safety and maintaining the integrity of your work.

(r)-Butane-1,2,4-triol is a viscous, hygroscopic liquid, meaning it readily absorbs moisture from
the air.[1][2] It is classified as an irritant, capable of causing skin, eye, and respiratory tract
irritation.[3][4][5] Proper personal protective equipment (PPE) and handling procedures are
therefore mandatory.

Personal Protective Equipment (PPE)

When handling (r)-Butane-1,2,4-triol, the following personal protective equipment is required
to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Wear appropriate protective

eyeglasses or chemical safety Protects against splashes that
Eye and Face Protection goggles conforming to OSHA's  can cause serious eye

29 CFR 1910.133 or European irritation.[4][5]

Standard EN166.[3][6][7]

Wear appropriate protective o
_ _ _ Prevents skin irritation upon
Skin Protection gloves and clothing to prevent
) contact.[4]
skin exposure.[3][6][7]

Use a NIOSH or European
Standard EN 149 approved
) ) respirator when necessary, Minimizes the risk of
Respiratory Protection ] ] ] ) S
especially in poorly ventilated respiratory tract irritation.[4]
areas or when aerosols may

be generated.[3]

Operational and Disposal Plans

Handling and Storage:
e Always handle (r)-Butane-1,2,4-triol in a well-ventilated area.[3][6]

o Keep the container tightly closed to prevent moisture absorption and contamination.[3][7] (r)-
Butane-1,2,4-triol is hygroscopic and will absorb moisture from the air.[1][2]

e Store in a cool, dry place away from incompatible substances such as strong oxidizing
agents, acid anhydrides, and acid chlorides.[3][7]

e Avoid contact with skin and eyes.[6]
e Wash hands thoroughly after handling.[3]
 Remove and wash contaminated clothing before reuse.[3][4]

First Aid Procedures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes.[3]

 Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink plenty of water. Seek immediate medical assistance.[7][8]

Spill and Disposal Procedures:
 In case of a spill, ensure adequate ventilation and wear appropriate PPE.[6][7]

» Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container
for disposal.[7]

» Dispose of the waste at an approved waste disposal facility, in accordance with local, state,
and federal regulations.[4][9] Do not allow the chemical to enter drains.[9]

Physical and Chemical Properties

Property Value
Colorless to dark yellow, viscous, oily liquid[1][2]
Appearance
[718]
Odor Odorless[7]
Boiling Point 190 - 191 °C @ 18 mmHg[7]
Flash Point > 112 °C (> 233.6 °F)[7]
Density 1.19 g/mL at 25 °C[8][10]
Solubility Soluble in water[1]
N Stable under normal conditions, but is moisture
Stability

sensitive[7]
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Workflow for Handling (r)-Butane-1,2,4-triol

Preparation

#| Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Proceed to Handling

Handling

Work in a Well-Ventilated Area |

Keep Container Tightly Closed

If )nhaled For Next Use

Dispense Chemical Carefully

If Spilled

[
“ Avoid Contact with Skin and Eyes

Complete Handiing If Contact Occurs

Post-Handlij 'g & Disposal H Er{nergency Procedures |
y y
Eye Contact: Skin Contact: Spill: Inhalation:
Wash Hands Thoroughly Flush with Water for 15 min Wash with Soap and Water Absorb and Contain Move to Fresh Air

Clean Work Area

Dispose of Waste Properly
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Caption: Workflow for the safe handling of (r)-Butane-1,2,4-triol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1277177?utm_src=pdf-body
https://www.benchchem.com/product/b1277177?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/butane-124-triol
https://en.wikipedia.org/wiki/1,2,4-Butanetriol
https://m.chemicalbook.com/ProductMSDSDetailCB9174137_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9174137_EN.htm
https://www.chemicalbook.com/msds/r-1-2-4-butanetriol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4-Butanetriol
https://www.echemi.com/sds/124-butanetriol-pid_Seven24142.html
https://www.fishersci.com/store/msds?partNumber=AAL0513814&productDescription=1+2+4-BUTANETRIOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-4-butanetriol.htm
https://www.sigmaaldrich.com/US/en/sds/sial/240559
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2431394.htm
https://www.benchchem.com/product/b1277177#personal-protective-equipment-for-handling-r-butane-1-2-4-triol
https://www.benchchem.com/product/b1277177#personal-protective-equipment-for-handling-r-butane-1-2-4-triol
https://www.benchchem.com/product/b1277177#personal-protective-equipment-for-handling-r-butane-1-2-4-triol
https://www.benchchem.com/product/b1277177#personal-protective-equipment-for-handling-r-butane-1-2-4-triol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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